Cas no 6714-68-7 (Spiro1,3-dioxolane-2,3'-indol-2'(1'H)-one)
Spiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one is a spirocyclic compound featuring a fused dioxolane and indole scaffold, offering unique structural and reactivity properties. Its rigid spiro architecture enhances stereochemical control, making it valuable in asymmetric synthesis and pharmaceutical applications. The dioxolane moiety provides stability and serves as a protecting group for carbonyl functionalities, while the indolin-2-one core is a versatile intermediate for heterocyclic derivatization. This compound is particularly useful in the development of bioactive molecules, including potential kinase inhibitors and neuroprotective agents. Its well-defined stereochemistry and synthetic adaptability make it a preferred building block in medicinal chemistry and material science research.
6714-68-7 structure
Product Name:Spiro1,3-dioxolane-2,3'-indol-2'(1'H)-one
CAS No:6714-68-7
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD00173689
CID:515087
PubChem ID:281156
Update Time:2025-05-28
Spiro1,3-dioxolane-2,3'-indol-2'(1'H)-one Chemical and Physical Properties
Names and Identifiers
-
- SPIRO-(1,3-DIOXOLANE-2,3'INDOLIN)-2'-ONE
- Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H)-one
- spiro[1,3-dioxolane-2,3\'-1H-indole]-2\'-one
- Spiro[1,3-dioxolane-2,3\'-indol]-2\'(1\'H)-one
- spiro[1,3-dioxolane-2,3'-1H-indole]-2'-one
- Spiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one
- 5'-spiro[[1,3]dioxolane-2,3'-indolin]-2'-one
- Spiro-(1,3-dioxolane-2,3‘indolin)-2‘-one
- spiro-(1,3-dioxolane-2,3'-indolin)-2'-one
- spiro[1,3-dioxolane-2,3'-indoline]-7-one
- spiro<1,3-dioxolane-2,3'-indol>-2'(1'H)-one
- Spiro1,3-dioxolane-2,3'-indol-2'(1'H)-one
- SDCCGMLS-0023117.P002
- spiro[indoline-3,2'-[1,3]dioxolan]-2-one
- Spiro[1,3-dioxolane-2,3'-[3H]indol]-2'(1'H]-one
- MLS000056788
- Maybridge1_007498
- LS-05313
- HMS587A04
- 6714-68-7
- F1443-1058
- Spiro[[1,3]dioxolane-2,3'-indolin]-2'-one
- AKOS000491085
- Oprea1_094196
- SR-01000390546-3
- Spiro[1,3-dioxolane-2,3'-indolin]-2'-one
- AE-641/30402015
- Indol-2(3H)-one, 3,3-ethylenedioxy-
- 1,3-dihydrospiro[(2H)-indole-3,2'-[1,3]-dioxolane]-2-one
- Oprea1_647993
- SR-01000390546-1
- FT-0636244
- SPIRO-(1,3-DIOXOLANE-2,3INDOLIN)-2-ONE
- PRMHWSVVQZVDGR-UHFFFAOYSA-N
- NSC 133703
- NSC133703
- SCHEMBL9053384
- MFCD00173689
- SR-01000390546
- DTXSID10299923
- SMR000065849
- CHEMBL6816
- CS-0348819
- Z56788822
- CCG-55937
- HMS562M18
- 1',2'-dihydrospiro[1,3-dioxolane-2,3'-indol]-2'-one
- Spiro[1,3-dioxolane-2,3//'-indol]-2//'(1//'H)-one
- NSC-133703
- ChemDiv1_000004
- HMS2494D16
- DB-054993
- STK391101
- ALBB-016881
- Spiro-(1,3-dioxolane-2,3''indolin)-2''-one
-
- MDL： MFCD00173689
- Inchi： 1S/C10H9NO3/c12-9-10(13-5-6-14-10)7-3-1-2-4-8(7)11-9/h1-4H,5-6H2,(H,11,12)
- InChI Key： PRMHWSVVQZVDGR-UHFFFAOYSA-N
- SMILES： O1CCOC21C(NC1C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 191.05800
- Monoisotopic Mass: 191.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.4
- Melting Point: 125℃
- Boiling Point: 408.3°C at 760 mmHg
- Flash Point: 200.8°C
- Refractive Index: 1.632
- PSA: 47.56000
- LogP: 0.97630
Spiro1,3-dioxolane-2,3'-indol-2'(1'H)-one Security Information
- Safety Instruction： S36/37
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R20/21/22
- Safety Term：S36/37
Spiro1,3-dioxolane-2,3'-indol-2'(1'H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Spiro1,3-dioxolane-2,3'-indol-2'(1'H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159001547-5g |
Spiro[[1,3]dioxolane-2,3'-indolin]-2'-one |
6714-68-7 | 95% | 5g |
$305.91 | 2023-09-01 | |
| Alichem | A159001547-10g |
Spiro[[1,3]dioxolane-2,3'-indolin]-2'-one |
6714-68-7 | 95% | 10g |
$445.12 | 2023-09-01 | |
| Chemenu | CM216213-5g |
Spiro[[1,3]dioxolane-2,3'-indolin]-2'-one |
6714-68-7 | 95% | 5g |
$289 | 2021-08-04 | |
| Chemenu | CM216213-10g |
Spiro[[1,3]dioxolane-2,3'-indolin]-2'-one |
6714-68-7 | 95% | 10g |
$400 | 2021-08-04 | |
| TRC | S224225-500mg |
Spiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one |
6714-68-7 | 500mg |
$ 195.00 | 2022-06-03 | ||
| TRC | S224225-1000mg |
Spiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one |
6714-68-7 | 1g |
$ 315.00 | 2022-06-03 | ||
| TRC | S224225-2000mg |
Spiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one |
6714-68-7 | 2g |
$ 505.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H877887-1g |
spiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one |
6714-68-7 | 95% | 1g |
￥2,723.00 | 2022-01-10 | |
| Chemenu | CM216213-10g |
Spiro[[1,3]dioxolane-2,3'-indolin]-2'-one |
6714-68-7 | 95% | 10g |
$*** | 2023-05-29 | |
| abcr | AB226815-500 mg |
Spiro-(1,3-dioxolane-2,3'indolin)-2'-one; 95% |
6714-68-7 | 500MG |
€151.00 | 2023-01-26 |
Spiro1,3-dioxolane-2,3'-indol-2'(1'H)-one Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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